Cas no 1185140-60-6 (2-Pyrrolidin-2-yl-benzothiazole hemioxalate)

• Product Name: 2-Pyrrolidin-2-yl-benzothiazole hemioxalate
• CAS No: 1185140-60-6
• MF: C₂₄H₂₆N₄O₄S₂
• MW: 498.617642879486
• CID: 4683902
• Update Time: 2023-08-15

2-Pyrrolidin-2-yl-benzothiazole hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-pyrrolidin-2-yl-benzothiazole hemioxalate
• bis(2-(pyrrolidin-2-yl)-1,3-benzothiazole); oxalic acid
• 2-Pyrrolidin-2-yl-benzothiazole hemioxalate

• Inchi： 1S/2C11H12N2S.C2H2O4/c2*1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9;3-1(4)2(5)6/h2*1-2,4,6,9,12H,3,5,7H2;(H,3,4)(H,5,6)
• InChI Key： YUDPWRRKRDJCSE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1CCCN1.S1C2C=CC=CC=2N=C1C1CCCN1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 181